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Compound of Interest

Compound Name: Boc-D-Asp-OFm

Cat. No.: B12092058 Get Quote

For researchers and scientists in the field of drug development, ensuring safe and compliant

disposal of chemical reagents is paramount. This document outlines the essential procedures

for the proper disposal of Boc-D-Asp-OFm (N-α-tert-Butoxycarbonyl-D-aspartic acid β-9-

fluorenylmethyl ester), a key building block in peptide synthesis. Adherence to these guidelines

is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for Boc-D-Asp-OFm is not readily available,

information from structurally related compounds indicates that it should be handled with

standard laboratory precautions. Boc-D-Asp-OFm is typically a white to off-white solid and is

not classified as a hazardous substance. However, it is crucial to minimize exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Body Protection: Wear a lab coat and appropriate protective clothing.

Engineering Controls:
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Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust.

Step-by-Step Disposal Procedures
The disposal of Boc-D-Asp-OFm should be conducted in accordance with local, state, and

federal regulations. As it is not considered a hazardous chemical, the primary disposal route is

as solid chemical waste.

Collection:

Collect waste Boc-D-Asp-OFm in a designated, clearly labeled, and sealed container.

Avoid mixing with other chemical waste streams, particularly solvents or reactive

chemicals.

Container Labeling:

Label the waste container with "Boc-D-Asp-OFm" and the appropriate chemical structure

or formula.

Include the date of accumulation.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Disposal:

Arrange for pickup by a licensed chemical waste disposal company.

Provide the waste manifest with the full chemical name and any available safety

information.

Do not dispose of Boc-D-Asp-OFm down the drain or in regular trash.

Chemical and Physical Properties Summary
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The following table summarizes the key quantitative data for Boc-D-Asp-OFm and related

compounds. This information is essential for proper handling and for the waste disposal

contractor.

Property Value

Chemical Name
(R)-4-((9H-fluoren-9-yl)methoxy)-2-(tert-

butoxycarbonylamino)-4-oxobutanoic acid

Synonyms

N-alpha-tert-Butyloxycarbonyl-aspartic acid

gamma-fluorenylmethyl ester, Boc-D-Asp(OFm)-

OH[1]

CAS Number 123417-19-6[1]

Molecular Formula C23H25NO6[2]

Molecular Weight 411.4 g/mol [2]

Appearance White to off-white solid[3][4]

Solubility Slightly soluble in water[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Boc-D-
Asp-OFm.
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Start: Boc-D-Asp-OFm Waste

Is the container properly labeled?

Label container with chemical name and date

No

Is the waste mixed with hazardous materials?

Yes

Segregate as non-hazardous solid waste

No

Consult EHS for hazardous waste disposal

Yes

Store in a designated, secure area

Arrange for licensed chemical waste disposal

End: Proper Disposal

Click to download full resolution via product page

Boc-D-Asp-OFm Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12092058?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA009GRB/boc-d-aspofm-oh/
https://www.peptide.com/product/boc-aspofm-oh-117014-32-1/
https://www.fishersci.com/store/msds?partNumber=BP374100&productDescription=L-ASPARTIC+ACID+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204260250&productDescription=D+ASPARTIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12092058#boc-d-asp-ofm-proper-disposal-procedures
https://www.benchchem.com/product/b12092058#boc-d-asp-ofm-proper-disposal-procedures
https://www.benchchem.com/product/b12092058#boc-d-asp-ofm-proper-disposal-procedures
https://www.benchchem.com/product/b12092058#boc-d-asp-ofm-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12092058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12092058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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